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Compound of Interest

Compound Name: Carbomer 941

Cat. No.: B606477 Get Quote

Technical Support Center: Carbomer 941
Dispersion
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

successfully dispersing Carbomer 941 and avoiding common issues such as the formation of

"fish eyes."

Frequently Asked Questions (FAQs)
Q1: What are "fish eyes" in the context of Carbomer 941 dispersion?

A1: "Fish eyes" are partially hydrated agglomerates of Carbomer 941 powder that can form

during the dispersion process.[1][2] These lumps consist of a gelled outer layer that prevents

water or solvent from penetrating and hydrating the dry powder at the core.[1][3][4] This

incomplete hydration leads to a grainy texture and a reduction in the final viscosity of the gel.

Q2: What is the primary cause of "fish eye" formation?

A2: The primary cause of "fish eyes" is improper dispersion technique, where the Carbomer
941 powder is not introduced to the dispersion medium in a way that allows individual particles

to wet out completely before they begin to swell and form a gel. When the powder is added too
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quickly or without sufficient agitation, the particles clump together. The outer particles in the

clump hydrate rapidly, forming a gelatinous barrier that is difficult for the solvent to penetrate.

Q3: What is the recommended concentration range for Carbomer 941?

A3: The typical recommended dosage for Carbomer 941 is between 0.2% and 1.5% by weight.

For topical applications, the usage level can range from 0.5% to 3% by weight. A common

concentration for viscosity testing is a 0.5% aqueous dispersion.

Q4: At what pH does Carbomer 941 achieve its maximum viscosity?

A4: Unneutralized aqueous dispersions of Carbomer 941 are acidic, with a pH typically

between 2.5 and 3.5. To achieve maximum viscosity, the dispersion must be neutralized. The

ideal pH range for achieving optimal thickening is between 5.0 and 10.0. Some sources

recommend a pH range of 6 to 11 for neutralized aqueous gels.

Q5: What are suitable neutralizing agents for Carbomer 941?

A5: Common neutralizing agents for Carbomer 941 include sodium hydroxide (NaOH),

potassium hydroxide (KOH), and triethanolamine (TEA). The choice of neutralizer can depend

on the desired properties of the final formulation and the solvent system used.

Troubleshooting Guide: Avoiding "Fish Eyes"
This guide provides a systematic approach to troubleshooting and preventing the formation of

"fish eyes" during the dispersion of Carbomer 941.

Problem: "Fish eyes" or lumps are present in the
dispersion.
Root Cause Analysis and Solutions:
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Problem: 'Fish Eyes' Formation

Improper Powder Addition Inadequate Agitation Suboptimal Dispersion Medium

Solution:
Slowly sift Carbomer 941 powder into the vortex of the liquid.

Solution:
Use a sieve to ensure addition of discrete particles.

Solution:
Maintain moderate and consistent agitation (800-1200 rpm) during addition.

Solution:
Ensure the impeller is properly positioned to create a good vortex.

Solution:
Pre-wet Carbomer 941 with a non-solvent (e.g., glycerin, propylene glycol).

Solution:
Disperse Carbomer 941 in the oil phase of an emulsion before adding the aqueous phase.

Solution:
Add a wetting agent (e.g., 0.05% Polysorbate 80) to the dispersion medium.

Click to download full resolution via product page

Caption: Troubleshooting logic for "fish eye" formation.

Experimental Protocols
Protocol 1: Standard Aqueous Dispersion of Carbomer
941
This protocol outlines the standard method for dispersing Carbomer 941 in an aqueous

medium to avoid the formation of "fish eyes."
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Preparation

Dispersion

Neutralization

1. Weigh Carbomer 941 and deionized water.

2. Place deionized water in a suitable vessel.

3. Begin agitation of the water to create a vortex
(800-1200 rpm).

4. Slowly and evenly sift Carbomer 941 powder into the vortex.

5. Continue mixing until the powder is fully dispersed and the solution is free of lumps.

6. Reduce agitation speed (e.g., 300 rpm).

7. Slowly add a neutralizing agent (e.g., 10% NaOH solution) dropwise.

8. Monitor pH and continue neutralization until the target pH (5.0-10.0) is reached.

9. Mix slowly until a homogeneous gel is formed.

Click to download full resolution via product page

Caption: Standard aqueous dispersion workflow for Carbomer 941.
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Protocol 2: Pre-wetting Method for Carbomer 941
Dispersion
This protocol describes the pre-wetting technique, which can be particularly useful for

preventing "fish eyes."

Preparation:

Weigh the required amounts of Carbomer 941, a non-solvent wetting agent (e.g., glycerin

or propylene glycol), and deionized water. A typical ratio for pre-wetting is 1:1 to 1:3

(Carbomer:wetting agent).

Pre-wetting:

In a separate container, add the Carbomer 941 to the wetting agent.

Mix thoroughly until a smooth, lump-free paste is formed.

Dispersion:

Place the deionized water in the main mixing vessel and begin agitation to form a vortex.

Gradually add the Carbomer 941 paste to the vortex of the water.

Continue mixing until the dispersion is uniform and fully hydrated.

Neutralization:

Reduce the mixing speed.

Slowly add the chosen neutralizing agent until the desired pH and viscosity are achieved.

Data Summary Tables
Table 1: Recommended Parameters for Carbomer 941 Dispersion
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Parameter Recommended Value Notes

Concentration 0.2 - 1.5 wt%
Can be up to 3.0 wt% for

certain topical applications.

Dispersion pH ~ 2.5 - 3.5
Unneutralized aqueous

dispersion.

Neutralized pH 5.0 - 10.0
Optimal range for achieving

maximum viscosity.

Mixing Speed (Dispersion) 800 - 1200 rpm
Moderate agitation is key to

prevent polymer shearing.

Mixing Speed (Neutralization) ~ 300 rpm
Slower speed to avoid air

entrapment in the viscous gel.

Table 2: Troubleshooting Summary

Issue Potential Cause Recommended Solution

"Fish Eyes" / Lumps
Improper powder addition;

Inadequate agitation.

Slowly sift powder into a

vortex; Use a sieve; Pre-wet

with a non-solvent.

Low Viscosity
Incomplete hydration; Polymer

shearing; Incorrect pH.

Ensure all "fish eyes" are

dispersed; Avoid excessively

high mixing speeds; Neutralize

to the optimal pH range.

Grainy Texture
Presence of undissolved

particles.

Allow for sufficient hydration

time; Ensure proper dispersion

technique was followed.

Air Entrapment / Foam

Excessive agitation speed,

especially during

neutralization.

Reduce mixing speed once the

solution begins to thicken; Use

a broad, paddle-like stirrer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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